Cas no 89100-59-4 (Benzoic acid, 4-fluoro-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid, 4-fluoro-, 4-hydroxyphenyl ester
• CAS No: 89100-59-4
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• CID: 612313
• PubChem ID: 10421435
• Update Time: 2025-04-19

Benzoic acid, 4-fluoro-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 4-fluorobenzoate
• 89100-59-4
• SCHEMBL532901
• 4-HYDROXYPHENYL 4-FLUOROBENZOATE
• DTXSID40439638

• Inchi： 1S/C13H9FO3/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8,15H
• InChI Key： SBGIMQDVJFIAGC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC2C=CC(=CC=2)O)=CC=1

Computed Properties

• Exact Mass: 232.05357231g/mol
• Monoisotopic Mass: 232.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų